ethyl 3-methyl-5-((3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)sulfonyl)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]sulfonyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C21H25N3O5S/c1-4-28-21(25)20-14(2)17-12-16(7-8-19(17)29-20)30(26,27)24-10-5-6-15(13-24)18-9-11-23(3)22-18/h7-9,11-12,15H,4-6,10,13H2,1-3H3
• InChI Key: WJTXUQJUQJHZNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)S(=O)(=O)N3CCCC(C3)C4=NN(C=C4)C)C
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an ethyl group, a methyl group, a pyrazole ring, a piperidine ring, a sulfonyl group, a benzofuran ring, and a carboxylate ester group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and piperidine rings would add a level of rigidity to the structure, while the sulfonyl and carboxylate groups could potentially form hydrogen bonds with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl and carboxylate groups could increase its solubility in polar solvents.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been investigated for their antiviral properties. For instance:

• . Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited significant antiviral effects.
• . Compounds like 1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)-4-methylthiosemicarbazide and 4-ethyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide exhibited promising activity.

Anti-HIV Potential

Researchers have explored indole derivatives as anti-HIV agents. .

Antimicrobial and Antitubercular Activities

Indole derivatives have demonstrated antimicrobial effects. Our compound could potentially be explored for its activity against bacterial and fungal pathogens. .

Other Biological Activities

Indole derivatives have diverse effects, including antidiabetic, antimalarial, and anticholinesterase activities. While direct evidence for our compound is scarce, its structural features suggest potential in these areas.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it could interact with biological targets such as enzymes or receptors. The pyrazole ring is a common feature in many pharmaceuticals and could play a key role in its activity.

Future Directions

The future research directions for this compound could be vast, depending on its intended use. If it shows promising activity in preliminary tests, it could be further optimized and studied in more detail.